Cas no 1805250-25-2 (5-Bromo-4-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride)

• Product Name: 5-Bromo-4-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride
• CAS No: 1805250-25-2
• MF: C₇H₅BrClF₂NO₂S
• MW: 320.538905858994
• CID: 4864568
• Update Time: 2025-06-08

5-Bromo-4-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride

• Inchi： 1S/C7H5BrClF2NO2S/c1-3-6(15(9,13)14)5(7(10)11)4(8)2-12-3/h2,7H,1H3
• InChI Key： XULQOOFPBJWPLZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C)C(=C1C(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4

Additional information on 5-Bromo-4-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride

Professional Introduction to 5-Bromo-4-(difluoromethyl)-2-methylpyridine-3-sulfonyl Chloride (CAS No. 1805250-25-2)

5-Bromo-4-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1805250-25-2, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a bromo group, a difluoromethyl substituent, and a sulfonyl chloride functional group, make it a versatile building block for the development of novel therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains of chemical biology and drug discovery. The bromo moiety allows for further functionalization via cross-coupling reactions, while the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates. Additionally, the sulfonyl chloride group facilitates the introduction of sulfonamide derivatives, which are prevalent in many pharmacologically active compounds.

In recent years, there has been a surge in research focused on developing novel inhibitors targeting various disease pathways. The compound 5-Bromo-4-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride has emerged as a valuable tool in this endeavor. For instance, studies have demonstrated its utility in synthesizing potent inhibitors of enzymes involved in cancer metabolism. The combination of the difluoromethyl group and the sulfonyl moiety contributes to enhanced binding interactions with target proteins, making it an attractive scaffold for drug design.

The pharmaceutical industry has shown particular interest in this compound due to its role in generating leads for anti-inflammatory and anti-viral therapies. Researchers have leveraged its structural properties to develop molecules that exhibit significant activity against inflammatory cytokines. The< strong>sulfonyl chloride functionality is particularly useful in these applications, as it allows for easy conjugation with other bioactive molecules, thereby expanding the pharmacological spectrum of derived compounds.

Moreover, the compound has found applications in the synthesis of agrochemicals, where its structural motifs contribute to the development of novel pesticides with improved efficacy and environmental safety. The presence of both bromo and difluoromethyl groups provides ample opportunities for further derivatization, enabling chemists to fine-tune the properties of their synthetic targets.

The synthesis of 5-Bromo-4-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a pyridine core, followed by selective halogenation and functional group interconversion. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the desired substituents with high precision.

In academic research, this compound has been utilized as a model system for studying reaction mechanisms and developing new synthetic methodologies. Its complex structure presents challenges that drive innovation in synthetic chemistry, leading to advancements that can be applied across various fields. For example, recent studies have explored its use as a precursor in generating organometallic complexes that exhibit unique catalytic properties.

The industrial production of 5-Bromo-4-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride is carefully optimized to ensure high yield and purity. Manufacturers employ stringent quality control measures to meet the demands of pharmaceutical clients who rely on this intermediate for their own drug development programs. The compound’s stability under various storage conditions is also a critical consideration, ensuring that it remains viable for extended periods without degradation.

The growing interest in fluorinated compounds has further propelled the relevance of this molecule. Fluorochemicals are known for their ability to modulate drug efficacy and pharmacokinetics, making them indispensable in modern medicinal chemistry. The< strong>difluoromethyl group in particular is celebrated for its ability to improve bioavailability and resistance to metabolic degradation.

In conclusion, 5-Bromo-4-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride (CAS No. 1805250-25-2) represents a cornerstone in contemporary chemical biology and drug discovery. Its multifaceted utility as an intermediate for synthesizing biologically active molecules underscores its importance in both academic and industrial research settings. As scientific understanding continues to evolve, this compound will undoubtedly play an even more pivotal role in shaping the future of pharmaceutical innovation.